2-Methoxyestrone 3-glucuronide

• Molecular Formula: C25H32O9
• Molecular Weight: 476.5 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S)-2-methoxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid
• InChI: InChI=1S/C25H32O9/c1-25-8-7-12-13(15(25)5-6-18(25)26)4-3-11-9-17(16(32-2)10-14(11)12)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h9-10,12-13,15,19-22,24,27-29H,3-8H2,1-2H3,(H,30,31)/t12-,13+,15-,19-,20-,21+,22-,24+,25-/m0/s1
• InChI Key: NZTHZDNDYACBSX-FJNWEKAQSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=C(C=C34)OC)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)OC5C(C(C(C(O5)C(=O)O)O)O)O
• synonyms: 2-methoxyestrone-3-glucuronide
• CAS No.: 25577-70-2

Description

2-methoxyestrone 3-O-(beta-D-glucuronide) is a steroid glucosiduronic acid that is 2-methoxyestrone having a single beta-D-glucuronic acid residue attached at position 3. It has a role as a mouse metabolite. It is a 17-oxo steroid, a beta-D-glucosiduronic acid, an aromatic ether and a steroid glucosiduronic acid. It derives from a 2-methoxyestrone. It is a conjugate acid of a 2-methoxyestrone 3-O-(beta-D-glucuronide)(1-).

Scientific Research Applications

Metabolism and Biliary Excretion

Research has identified 2-Methoxyestrone among the biliary metabolites of estrogen in rats, indicating its role in the metabolic pathway of estrogen hormones. Estrone and estradiol undergo various metabolic transformations, including hydroxylation and methoxylation, before being conjugated as glucuronides and excreted in bile. These metabolic pathways are crucial for understanding estrogen's bioactivity and detoxification processes in the body (Bartke et al., 1971).

Effect of Ethinylestradiol on Metabolic Patterns

The administration of 17α-ethinylestradiol affects the metabolic pattern of 17β-estradiol in rats, including the levels of 2-Methoxyestrone. This study provides insight into how synthetic estrogens might influence the metabolism of natural estrogens, impacting the levels of various metabolites, including 2-Methoxyestrone, and possibly altering estrogen's physiological effects (Watanabe, 1971).

Metabolism in Prostate Cancer

The metabolism of estradiol in men with prostate cancer shows alterations compared to age-matched controls, with no significant differences in the levels of 2-Methoxyestrone. This research suggests that while the overall metabolism of estradiol may be altered in prostate cancer, the production of certain metabolites like 2-Methoxyestrone remains consistent, highlighting the complexity of estrogen metabolism in pathological conditions (Zumoff et al., 1980).

Biliary Transfer Studies

Studies using isolated rat liver systems to investigate the biliary excretion of estrone glucuronide, which is structurally related to 2-Methoxyestrone 3-glucuronide, reveal the efficiency and specificity of the hepatic systems in processing and excreting estrogen metabolites. These studies provide a foundation for understanding the mechanisms behind the excretion of various estrogen metabolites, including methoxylated and glucuronidated forms (Watanabe, 1977).